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Compound of Interest

Compound Name: DL-AP5 sodium

Cat. No.: B12389879 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the use of DL-AP5 sodium salt, a

competitive antagonist of the N-methyl-D-aspartate (NMDA) receptor, in artificial cerebrospinal

fluid (ACSF). DL-AP5 is a racemic mixture of the active D-isomer and the less active L-isomer,

widely employed in neuroscience research to investigate the role of NMDA receptors in

synaptic plasticity, learning, and memory.[1][2][3] The sodium salt form offers enhanced

solubility in aqueous solutions compared to the free acid.[4]

Typical Working Concentrations
The optimal working concentration of DL-AP5 sodium in ACSF is experiment-dependent.

However, a general range of 50-100 µM is typically used to achieve effective to full antagonism

of NMDA receptors.[4]
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Application
Typical
Concentration
Range (µM)

Notes References

General NMDA

Receptor Antagonism
50 - 100

Full receptor

antagonism is

generally achieved at

50 µM.[4][5]

[4][5]

Long-Term

Potentiation (LTP)

Induction Blockade

50 - 100

Higher concentrations

may be required to

fully block some forms

of short-term

potentiation (STP).[6]

[7]

[6][7][8]

Long-Term

Depression (LTD)

Induction Blockade

20 - 50

Some studies have

shown effective

blockade of LTD at

lower concentrations.

[9][10]

[9][10][11]

Blocking Evoked

NMDA Receptor

Currents

50

Sufficient for complete

abolition of NMDA

receptor-mediated

currents in voltage-

clamp recordings.[5]

[5]

Experimental Protocols
Preparation of DL-AP5 Sodium Stock Solution
Materials:

DL-AP5 sodium salt powder

High-purity water (e.g., Milli-Q or equivalent)

Sterile microcentrifuge tubes
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Vortex mixer

0.22 µm syringe filter

Procedure:

Calculate the required mass: Based on the desired stock solution concentration (e.g., 10 mM

or 100 mM) and volume, calculate the mass of DL-AP5 sodium salt needed. The molecular

weight of DL-AP5 sodium salt is approximately 219.11 g/mol .

Dissolution: Weigh the calculated amount of DL-AP5 sodium salt and dissolve it in the

appropriate volume of high-purity water. The solubility of DL-AP5 sodium salt in water is up

to 100 mM.

Vortexing: Vortex the solution until the powder is completely dissolved.

Sterilization: Filter the stock solution through a 0.22 µm syringe filter into a sterile

microcentrifuge tube.

Storage: Store the stock solution at -20°C for long-term storage. Aqueous solutions are

generally stable for several weeks when stored at 4°C.[12] However, for critical experiments,

it is recommended to use freshly prepared or thawed aliquots. It is not recommended to

store aqueous solutions for more than one day.[1]

Preparation of ACSF containing DL-AP5
Materials:

Standard ACSF components (e.g., NaCl, KCl, CaCl₂, MgCl₂, NaHCO₃, NaH₂PO₄, Glucose)

DL-AP5 sodium stock solution

Calibrated pH meter

Carbogen gas (95% O₂ / 5% CO₂)

Procedure:
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Prepare ACSF: Prepare the desired volume of ACSF according to your standard laboratory

protocol. Ensure all salts are completely dissolved.

Aerate ACSF: Continuously bubble the ACSF with carbogen gas for at least 15-20 minutes to

achieve physiological pH (typically 7.3-7.4) and oxygenation.

Add DL-AP5: Just before use, add the appropriate volume of the DL-AP5 sodium stock

solution to the aerated ACSF to achieve the final desired working concentration. For

example, to prepare 100 mL of 50 µM DL-AP5 ACSF from a 10 mM stock, add 500 µL of the

stock solution.

pH Check: Briefly check the pH of the final ACSF solution containing DL-AP5 and adjust if

necessary, although the addition of a small volume of a neutral pH stock solution should not

significantly alter the pH.

Maintain Aeration: Keep the ACSF containing DL-AP5 continuously bubbled with carbogen

gas throughout the experiment.

Protocol: Inhibition of NMDA Receptor-Mediated Evoked
Postsynaptic Currents (EPSCs)
This protocol is adapted from a method for whole-cell voltage-clamp recordings in brain slices.

[5]

Experimental Setup:

Brain slice preparation (e.g., hippocampus or cortex)

Patch-clamp electrophysiology rig

ACSF perfusion system

Procedure:

Obtain Whole-Cell Recording: Establish a whole-cell voltage-clamp recording from a neuron

of interest (e.g., a CA1 pyramidal neuron).
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Isolate NMDA Receptor Currents: To isolate NMDA receptor-mediated currents, hold the

neuron at a depolarized potential (e.g., +40 mV) to relieve the voltage-dependent

magnesium block of the NMDA receptor. It is also common to include AMPA/kainate receptor

antagonists (e.g., CNQX or DNQX) and GABA-A receptor antagonists (e.g., picrotoxin or

gabazine) in the ACSF.[5]

Evoke Synaptic Responses: Stimulate afferent fibers (e.g., Schaffer collaterals) with a

stimulating electrode to evoke EPSCs.

Establish a Stable Baseline: Record stable baseline EPSCs for a period of time (e.g., 5-10

minutes) in standard ACSF.

Bath Apply DL-AP5: Switch the perfusion to ACSF containing the desired concentration of

DL-AP5 (e.g., 50 µM).

Record Inhibition: Continuously record the evoked EPSCs during the application of DL-AP5

until the NMDA receptor-mediated component is completely blocked.[5]

Signaling Pathways and Experimental Workflow
Mechanism of DL-AP5 Action
DL-AP5 acts as a competitive antagonist at the glutamate binding site on the NMDA receptor.

[2][3][5] By binding to this site, it prevents the endogenous agonist, glutamate, from activating

the receptor, thereby inhibiting the influx of Ca²⁺ and Na⁺ ions.
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Caption: Mechanism of DL-AP5 antagonism at the NMDA receptor.

Experimental Workflow for Studying Synaptic Plasticity
The following workflow illustrates a typical experiment investigating the role of NMDA receptors

in long-term potentiation (LTP).
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Caption: Workflow for an LTP experiment using DL-AP5.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: DL-AP5 Sodium in
ACSF]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12389879#typical-working-concentration-of-dl-ap5-
sodium-in-acsf]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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